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Compound of Interest

Compound Name: Miclxin

Cat. No.: B15073751 Get Quote

For Researchers, Scientists, and Drug Development Professionals: A detailed protocol for the

safe handling and disposal of the novel MIC60 inhibitor, Miclxin (DS37262926), to ensure

laboratory safety and regulatory compliance.

This document provides comprehensive guidance on the proper disposal procedures for

Miclxin, a potent bioactive small molecule inhibitor of MIC60. In the absence of a specific

Safety Data Sheet (SDS) from the manufacturer, these procedures are based on established

best practices for the disposal of research-grade bioactive small molecules and chemicals

dissolved in common laboratory solvents. Adherence to these guidelines is crucial for

maintaining a safe laboratory environment and ensuring responsible chemical waste

management.

Miclxin: Key Data Summary
For quick reference, the following table summarizes the essential information gathered for

Miclxin.
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Property Data

Chemical Name Miclxin

Alias DS37262926

CAS Number 2494198-61-5

Molecular Formula C₂₆H₂₇N₅O₂

Description

A novel, potent, and selective small molecule

inhibitor of the mitochondrial inner membrane

protein MIC60. It is investigated for its potential

in cancer therapy by inducing apoptosis.[1][2][3]

Common Formulation
Supplied as a solid powder or as a solution in

Dimethyl Sulfoxide (DMSO).[1]

Storage (Solid) Recommended at -20°C for long-term storage.

Storage (in DMSO)
Recommended at -80°C for long-term storage.

[1]

Experimental Protocol: Standard Operating
Procedure for Miclxin Disposal
This protocol details the step-by-step process for the safe disposal of Miclxin in both solid form

and as a solution in Dimethyl Sulfoxide (DMSO).

Personal Protective Equipment (PPE)
Before handling Miclxin in any form, it is mandatory to wear the following PPE:

Standard laboratory coat

Safety goggles or glasses

Chemical-resistant gloves (nitrile or neoprene)

Disposal of Solid Miclxin Waste
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Solid waste includes expired or unwanted pure Miclxin powder, as well as lab materials

contaminated with the solid compound (e.g., weighing boats, contaminated pipette tips, or

vials).

Step 1: Waste Collection. Collect all solid Miclxin waste in a dedicated, clearly labeled

hazardous waste container. The container should be made of a material compatible with

chemical waste.

Step 2: Labeling. Label the container as "Hazardous Waste" and clearly identify the contents,

including "Miclxin (CAS: 2494198-61-5)" and the approximate amount.

Step 3: Storage. Store the sealed waste container in a designated satellite accumulation

area for hazardous waste, away from incompatible materials.

Step 4: Arrange for Pickup. Contact your institution's Environmental Health and Safety (EHS)

department to arrange for the collection and disposal of the hazardous waste.

Disposal of Miclxin in DMSO Solution
Liquid waste includes unused or expired Miclxin solutions in DMSO, as well as contaminated

solvents.

Step 1: Waste Collection. Collect all liquid Miclxin waste in a dedicated, leak-proof, and

sealable hazardous waste container. Ensure the container is compatible with DMSO.

Step 2: Labeling. Label the container as "Hazardous Waste" and list all constituents, for

example, "Miclxin in DMSO". Indicate the approximate concentration and volume.

Step 3: Storage. Securely cap the container and store it in a designated area for hazardous

liquid waste, ensuring secondary containment to prevent spills.

Step 4: Arrange for Pickup. Follow your institution's protocol for the disposal of chemical

waste by contacting the EHS office for pickup. Do not pour Miclxin solutions down the drain.

[4][5]

Mandatory Visualization: Miclxin Disposal Workflow
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The following diagram illustrates the decision-making process for the proper disposal of

Miclxin waste.

Start: Miclxin Waste

Identify Waste Type

Solid Waste (Powder, Contaminated Labware)

Solid

Liquid Waste (DMSO Solution)

Liquid

Collect in Labeled Solid Hazardous Waste Container Collect in Labeled Liquid Hazardous Waste Container (DMSO Compatible)

Store in Designated Satellite Accumulation Area Store with Secondary Containment

Contact Environmental Health & Safety (EHS) for Pickup

End: Proper Disposal

Click to download full resolution via product page

Caption: Workflow for the proper disposal of solid and liquid Miclxin waste.
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Risk Assessment: Due to the lack of specific toxicity data, treat Miclxin as a potentially

hazardous substance. Always perform a risk assessment before handling.

Handling Precautions: Avoid inhalation of the powder and contact with skin and eyes. Work

in a well-ventilated area, preferably a chemical fume hood when handling the solid form.

Spill Response: In case of a spill, absorb the material with an inert absorbent (e.g.,

vermiculite or sand) and place it in a sealed container for disposal as hazardous waste.[4]

Clean the spill area thoroughly.

Institutional Guidelines: Always consult and adhere to your institution's specific guidelines for

hazardous waste disposal. Your EHS department is the primary resource for any questions

regarding chemical safety and disposal.[6][7]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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